Cas no 2315-68-6 (Propyl benzoate)

• Product Name: Propyl benzoate
• CAS No: 2315-68-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00009370
• CID: 265050
• PubChem ID: 24858554
• Update Time: 2025-04-19

Propyl benzoate Chemical and Physical Properties

Names and Identifiers

• Propyl benzoate
• Benzoic acid, propylester
• benzoic acid n-propyl ester
• n-Propyl benzoate
• propyl para-benzoate
• Benzoic Acid Propyl Ester
• Benzoic acid, propyl ester
• Propyl benzenecarboxylate
• Benzoate de propyle
• VWK210B7WS
• UDEWPOVQBGFNGE-UHFFFAOYSA-N
• DSSTox_RID_80552
• DSSTox_CID_24878
• DSSTox_GSID_44878
• FEMA No. 2931
• 1-propyl benzoate
• benzoic acid propyl
• Propyl benzoate, 99%
• KSC492G4P
• CHEBI:156072
• CHEMBL1355077
• EINECS 219-020-8
• propyl-benzoate
• SR-01000944754-1
• B0076
• SBI-0654049.0001
• Tox21_111621
• NCGC00159383-03
• BRD-K15329706-001-01-6
• CS-0152062
• PROPYL BENZOATE [INCI]
• Benzoic acid,propylester
• NSC-229333
• NS00013161
• Z53835171
• NSC229333
• CAS-2315-68-6
• n-propyl benzenecarboxylate
• SR-01000944754
• AKOS008947829
• NCGC00256062-01
• EN300-7794258
• 2315-68-6
• FEMA 2931
• Benzoic acid-propyl ester
• AI3-01973
• Tox21_111621_1
• GS-3390
• Tox21_301605
• D70394
• SCHEMBL130761
• Q7250465
• NCGC00159383-02
• DTXCID2024878
• NCGC00159383-04
• propyl benzoic acid
• Propyl Benzoate; Benzoic acid, propyl ester; NSC 229333; Propyl benzoate; n-Propyl benzoate
• MFCD00009370
• UNII-VWK210B7WS
• DTXSID4044878
• PROPYL BENZOATE [FHFI]
• DB-046092
• J-015014
• NSC 229333

• MDL： MFCD00009370
• Inchi： 1S/C10H12O2/c1-2-8-12-10(11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： UDEWPOVQBGFNGE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless oily liquid, with aroma of nuts and balsam, with sweet fruit and nut like taste
• Density: 1.026 g/mL at 25 °C(lit.)
• Melting Point: -51 °C
• Boiling Point: 229.5 °C/766 mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.501(lit.)
• Solubility: 0.35g/l
• PSA: 26.30000
• LogP: 2.25340
• Solubility: It is miscible with alcohol, ether, hydrocarbon and other organic solvents, but insoluble in water.
• FEMA: 2931 | PROPYL BENZOATE

Propyl benzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters